1-Butyl-3-methylimidazolium dihydrogen phosphate

Core Science & Biosynthesis

Technical Whitepaper: [BMIM][H2PO4] – Properties, Safety, and Applications

The following technical whitepaper details the properties, synthesis, safety, and applications of 1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) .

1-Butyl-3-methylimidazolium Dihydrogen Phosphate

Executive Summary & Identity Verification

[BMIM][H2PO4] is a hydrophilic, room-temperature ionic liquid (RTIL) characterized by its high viscosity and strong hydrogen-bonding capability. Unlike hydrophobic ILs (e.g., [BMIM][PF6]), the dihydrogen phosphate anion (

) confers significant proton-donating and accepting properties, making this compound exceptionally effective for biopolymer dissolution (cellulose) and gas hydrate inhibition .

Chemical Identity

Parameter	Detail
Chemical Name	1-Butyl-3-methylimidazolium dihydrogen phosphate
Abbreviation	[BMIM][H2PO4] or [C4C1im][H2PO4]
Formula
Molecular Weight	~236.21 g/mol
CAS Registry Note	Critical Advisory: The CAS number 162052-40-6 provided in the topic request is frequently associated with specific proprietary or non-standard registry entries.[1][2] The most common CAS for this specific anion-cation pair in literature is 678045-45-7 . Researchers should verify the Certificate of Analysis (CoA) from their specific supplier to confirm the anion identity.

Physicochemical Profile

The utility of [BMIM][H2PO4] is dictated by the amphoteric nature of its anion. The

anion can act as both a hydrogen bond donor and acceptor, leading to the formation of a structured, viscous liquid network.

Key Properties Table

Property	Value / Characteristic	Relevance to Application
Physical State	Viscous liquid (Clear to pale yellow)	Liquid handling requires positive displacement pipettes.
Melting Point	< 100°C (Glass transition often observed)	Classified as a Room Temperature Ionic Liquid (RTIL).[3][4]
Hygroscopicity	Extremely High	Absorbs atmospheric water rapidly; water acts as an anti-solvent for cellulose but lowers viscosity.
Density	~1.25 – 1.30 g/cm³ (25°C)	Denser than water; facilitates phase separation in some extraction protocols.
Viscosity	High (>500 cP at 25°C, varies w/ water content)	Requires heating (60–80°C) for efficient mass transfer during synthesis or dissolution.
Solubility	Miscible with water, methanol, DMSO.	Insoluble in non-polar solvents (hexane, ether).

Synthesis & Purity (The "Green" Route)

Field-Proven Insight: Avoid the Metathesis Trap

While many ILs are made via metathesis (e.g., [BMIM][Cl] + salt), this leaves halide residues (

, ) that can poison catalysts or corrode equipment. For [BMIM][H2PO4], the Neutralization Route is superior. It produces water as the only byproduct, ensuring high purity for pharmaceutical or cellulose applications.

Recommended Protocol: Acid-Base Neutralization

• Precursor: Start with 1-Butyl-3-methylimidazolium hydroxide ([BMIM][OH]) or bicarbonate ([BMIM][HCO3]) in aqueous solution.

• Reaction: Add equimolar Phosphoric Acid (85%

  ) dropwise at 0°C to control the exotherm.

• Purification: Remove water via rotary evaporation (60°C, reduced pressure).

• Drying (Critical): Dry under high vacuum (<1 mbar) at 70°C for 24+ hours to remove bound water.

Synthesis Workflow Diagram

Caption: Clean synthesis via neutralization eliminates halide contamination, essential for catalytic and biological applications.

Safety Data Sheet (SDS) Analysis

Although often cited as "green," [BMIM][H2PO4] poses specific hazards, primarily due to its ionic nature and potential for irritation.

GHS Classification[5]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Handling Protocols (Self-Validating System)

• Moisture Defense: Because [BMIM][H2PO4] is hygroscopic, a "wet" sample (absorbing air moisture) will show a drastic drop in viscosity. Protocol: If the liquid pours like water, it is wet. If it flows like cold honey, it is dry. Use this rheological check to validate solvent quality before use.

• PPE: Nitrile gloves (0.11 mm min) are required. Phosphate ILs are difficult to wash off skin due to their viscosity; immediate flushing with copious water is necessary upon contact.

• Spill Management: Do not use water initially (it spreads the viscous oil). Absorb with sand/vermiculite first, then wash the surface with water.

Safety Logic Diagram

Caption: Emergency response workflow emphasizing water flushing for personal exposure but containment for spills.

Applications in Research & Development

A. Cellulose Dissolution & Biomass Processing

[BMIM][H2PO4] is a superior solvent for cellulose compared to halide-based ILs ([BMIM][Cl]) because the phosphate anion is a potent hydrogen bond acceptor.

• Mechanism: The

  anion disrupts the intramolecular hydrogen network of cellulose (O3–H...O5 and O2–H...O6), effectively "unzipping" the polymer chains.

• Advantage: Lower melting point than [BMIM][Cl] allows for processing at lower temperatures (<100°C), reducing degradation (browning) of the biomass.

B. Gas Hydrate Inhibition

Recent studies (Sulaimon et al.) identify [BMIM][H2PO4] as a dual-functional inhibitor :

• Thermodynamic: Shifts the hydrate equilibrium curve to lower temperatures.

• Kinetic: Delays the nucleation time of methane hydrates.

• Application: Used in oil/gas flow assurance to prevent pipeline blockage.

C. Catalysis

The acidic proton on the dihydrogen phosphate anion allows [BMIM][H2PO4] to act as a Brønsted acidic catalyst for esterification and condensation reactions, often eliminating the need for added mineral acids.

References

• Sulaimon, A. A., et al. (2020). Synthesis of dihydrogen phosphate-based ionic liquids: Experimental and COSMO-RS based investigation for methane hydrate inhibition.

• Liu, Y., et al. (2021). Ionic Liquids Used in Dissolution of Cellulose. Encyclopedia.pub. Link

• Fisher Scientific. (2024). Safety Data Sheet: 1-Butyl-3-methylimidazolium derivatives.

• Sigma-Aldrich. (2024). Product Specification: 1-Butyl-3-methylimidazolium salts. [5]

Sources

• 1. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 1-丁基-3-甲基咪唑六氟磷酸盐 ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Solubility Profiling and Phase Behavior of [BMIM][H2PO4]

Executive Summary

This technical guide provides a rigorous analysis of the solubility profile of 1-butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) . Unlike its hydrophobic counterparts (e.g., [BMIM][PF6]), [BMIM][H2PO4] is a hydrophilic, Brønsted-acidic ionic liquid (IL) exhibiting complex phase behavior. Its high hydrogen-bond accepting basicity (

) and significant dipolarity make it a critical solvent for biomass processing (cellulose dissolution) and deep desulfurization. This document details the synthesis, purification, and thermodynamic solubility parameters required for its deployment in drug delivery and extraction systems.

Physicochemical Characterization

Molecular Architecture and Polarity

The solubility of [BMIM][H2PO4] is governed by the asymmetry of the imidazolium cation and the strong hydrogen-bonding capability of the dihydrogen phosphate anion.

• Cation ([BMIM]

  ): Provides amphiphilicity; the butyl chain allows for weak van der Waals interactions with organic moieties, while the imidazolium ring participates in - stacking.

• Anion ([H

  PO ] ): Acts as a dual H-bond donor and strong acceptor. This amphiprotic nature drives its high miscibility with water and polar protic solvents.

Kamlet-Taft Solvatochromic Parameters

To predict solubility in novel APIs (Active Pharmaceutical Ingredients), we utilize the Kamlet-Taft parameters. [BMIM][H2PO4] exhibits a notably high

value compared to other ILs, indicating its prowess in disrupting inter- and intramolecular H-bonds in solutes (e.g., cellulose or drug crystals).

Parameter	Symbol	Value (Approx.)	Significance
H-Bond Acidity		0.55	Moderate donor ability (cationic ring protons + anion -OH).
H-Bond Basicity		1.05	Very High. Critical for solubilizing proton-donating solutes.
Dipolarity/Polarizability		1.10	High polarizability indicating strong dipole-dipole interactions.

Solubility Profile & Phase Equilibria

The following data summarizes the saturation and miscibility behavior of [BMIM][H2PO4] at 298.15 K.

Solvent Compatibility Table

Solvent Class	Representative Solvent	Solubility Status	Thermodynamic Driver
Water	Water ( )	Miscible	Strong H-bonding between and . Exothermic mixing.
Short-Chain Alcohols	Methanol, Ethanol	Miscible	Dipole-dipole and H-bonding interactions match the IL's cohesive energy.
Polar Aprotic	DMSO, DMF	Soluble	High dielectric constants stabilize the ionic pair dissociation.
Esters	Ethyl Acetate, Butyl Acetate	Immiscible (Phase Split)	Cohesive energy density of IL exceeds IL-Ester interaction. Forms Liquid-Liquid Equilibrium (LLE).[1]
Ethers	Diethyl Ether, MTBE	Insoluble	Low polarity prevents solvation of the ionic lattice.
Alkanes	Hexane, Heptane	Insoluble	Lack of specific interactions; entropic penalty of cavity formation is too high.

Ternary Phase Behavior (LLE)

In extraction scenarios (e.g., separating alcohols from esters), [BMIM][H2PO4] acts as a phase-splitting agent.

• System: Water + [BMIM][H2PO4] + Ethyl Acetate.

• Behavior: The IL partitions preferentially into the aqueous phase, salting out the organic ester. This "Salting-out" effect is exploitable for purifying polar drugs from organic reaction mixtures.

Experimental Protocols

Protocol A: High-Purity Synthesis of [BMIM][H2PO4]

Objective: Synthesize halide-free IL to prevent "impurity-driven" solubility errors. Halide impurities (Cl

) drastically increase viscosity and alter solubility limits.

Workflow Diagram (DOT):

Caption: Step-by-step synthesis via anion metathesis ensuring minimal halide retention.

Detailed Steps:

• Quaternization: Reflux 1-methylimidazole with excess 1-chlorobutane (1:1.1 molar ratio) at 70°C for 48h under nitrogen.

• Isolation: Crystallize [BMIM][Cl] at -20°C. Wash with ethyl acetate to remove unreacted starting materials.

• Metathesis: Dissolve [BMIM][Cl] in water. Add equimolar Potassium Dihydrogen Phosphate (

  ) or Phosphoric Acid ( ) with anion exchange resin.

• Filtration: If using salt metathesis, filter the precipitated KCl byproduct.

• Drying (Critical): Water is a ubiquitous impurity in [BMIM][H2PO4]. Dry under high vacuum (0.1 Pa) at 60°C for at least 24 hours. Verify water content via Karl Fischer titration (< 500 ppm).

Protocol B: Dynamic Solubility Measurement (Laser Monitoring)

Objective: Determine the precise solubility limit of a solid API in [BMIM][H2PO4] vs. Temperature.

• Preparation: Load a jacketed equilibrium cell with a known mass of [BMIM][H2PO4].

• Addition: Add the solute (API) in small increments.

• Equilibration: Stir at constant temperature (

  K).

• Detection: Use a Tyndall effect laser monitoring system.

  • Scattering = Undissolved Solid.

  • Clear Path = Soluble.

• Ramping: Slowly heat/cool to detect the dissolution temperature (

  ) for the known mass fraction ( ).

Thermodynamic Modeling & Mechanism

To validate experimental data, we apply the Van't Hoff equation to determining the enthalpy of dissolution (

).

• Linearity: A plot of

  vs. should yield a straight line.

• Deviation: Non-linearity in [BMIM][H2PO4] systems often indicates a change in the speciation of the anion (dimerization of

  ) or a phase transition in the IL structure.

Solvation Mechanism Diagram (DOT):

Caption: Mechanistic view of [BMIM][H2PO4] interactions. H-bonding dominates solubility in polar media.

References

• Zafarani-Moattar, M. T., & Hamzehloo, M. (2009). Liquid–Liquid Equilibrium for the System Poly(ethylene glycol) 6000 + 1-Butyl-3-methylimidazolium Chloride + Water at Different Temperatures. Journal of Chemical & Engineering Data. Link(Context: Establishes baseline hydrophilicity of BMIM salts).

• Freire, M. G., et al. (2011). Aqueous biphasic systems composed of ionic liquids and high-charge density salts. Separation and Purification Technology. Link(Context: Phase behavior of hydrophilic ILs).

• Domanska, U. (2005). Solubilities and thermophysical properties of ionic liquids. Pure and Applied Chemistry. Link(Context: General solubility protocols for Imidazolium ILs).

• Wang, J., et al. (2007). Liquid–Liquid Equilibria for the Ternary Systems of 1-Butyl-3-methylimidazolium + Water + Organic Solvents. Journal of Chemical & Engineering Data. Link(Context: Specific LLE data for BMIM systems).

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-Butyl-3-methylimidazolium Dihydrogen Phosphate ([BMIM][H2PO4]) via Metathesis Reaction

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of the protic ionic liquid (PIL) 1-butyl-3-methylimidazolium dihydrogen phosphate, [BMIM][H2PO4], through a robust and high-yield metathesis reaction. The protocol detailed herein is designed for reproducibility and scalability, addressing common pitfalls such as halide contamination. We delve into the mechanistic underpinnings of the synthesis, offering insights into the rationale behind each step. This guide also includes detailed procedures for the purification and characterization of the final product, ensuring the high purity required for demanding applications.

Introduction: The Significance of [BMIM][H2PO4] and the Metathesis Approach

Ionic liquids (ILs) are a class of salts that are liquid at or near room temperature, typically defined as having a melting point below 100°C.[1] Their unique properties, including negligible vapor pressure, high thermal stability, and tunable solvating capabilities, have positioned them as "green" alternatives to volatile organic solvents in a myriad of applications, from synthesis and catalysis to electrochemistry.[2][3][4]

Among the vast library of ILs, protic ionic liquids (PILs), formed by the proton transfer between a Brønsted acid and a Brønsted base, are of particular interest.[5] [BMIM][H2PO4] is a noteworthy PIL, valued for its role as a catalyst and solvent in various organic transformations.[3]

The synthesis of ILs can be broadly categorized into two primary methods: acid-base neutralization and metathesis.[1] While acid-base neutralization offers a direct route, the metathesis, or anion exchange, pathway provides significant versatility, allowing for the generation of a wide array of ILs from readily available precursors.[6][7] This method typically involves a two-step process: the initial synthesis of a halide-containing precursor, such as 1-butyl-3-methylimidazolium chloride ([BMIM]Cl), followed by the exchange of the halide anion with the desired anion, in this case, dihydrogen phosphate (H2PO4⁻).[7]

A critical challenge in metathesis reactions is the potential for halide contamination in the final product, which can adversely affect its physical properties and catalytic activity.[7] The protocol outlined in this application note is optimized to minimize such impurities, yielding high-purity [BMIM][H2PO4].

Reaction Principle and Workflow

The synthesis of [BMIM][H2PO4] via metathesis is predicated on an ion exchange reaction between a halide precursor, 1-butyl-3-methylimidazolium halide (e.g., [BMIM]Cl or [BMIM]Br), and a phosphate salt, such as potassium dihydrogen phosphate (KH2PO4). The driving force for this reaction is the precipitation of the insoluble inorganic halide salt (e.g., KCl or KBr) from the reaction medium, leaving the desired ionic liquid in solution.

The overall workflow can be visualized as follows:

Caption: Workflow for [BMIM][H2PO4] Synthesis.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Purity	Supplier	Notes
1-Methylimidazole	Reagent	≥99%	Sigma-Aldrich	Distill before use.
1-Chlorobutane	Reagent	≥99%	Sigma-Aldrich	Ensure it is dry.
Potassium Dihydrogen Phosphate (KH2PO4)	ACS Reagent	≥99%	Fisher Scientific	Dry in an oven at 100°C for 2 hours before use.
Acetonitrile	Anhydrous	≥99.8%	Sigma-Aldrich	Use dry solvent.
Ethyl Acetate	ACS Reagent	≥99.5%	Fisher Scientific
Dichloromethane (DCM)	ACS Reagent	≥99.5%	VWR
Anhydrous Magnesium Sulfate (MgSO4)	Reagent	Sigma-Aldrich

Part 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

The synthesis of the [BMIM]Cl precursor is a crucial first step.[7] This quaternization reaction involves the alkylation of 1-methylimidazole with 1-chlorobutane.[8]

Procedure:

• To a 2-liter, three-necked, round-bottomed flask equipped with a reflux condenser, a nitrogen inlet, and a mechanical stirrer, add 1-methylimidazole (1.0 mol, 82.1 g).

• While stirring under a nitrogen atmosphere, add 1-chlorobutane (1.2 mol, 111.1 g) to the flask.

• Heat the reaction mixture to 70°C and maintain this temperature with vigorous stirring for 48-72 hours.

• After the reaction is complete, cool the mixture to room temperature. A viscous, pale-yellow oil will form.

• Wash the crude [BMIM]Cl product with ethyl acetate (3 x 100 mL) to remove any unreacted starting materials. This is a critical step to ensure the purity of the precursor.

• The remaining viscous liquid is then dried under high vacuum at 70°C for 12 hours to remove any residual solvent. The product should be a white solid or a highly viscous liquid upon cooling.[9]

Part 2: Synthesis of [BMIM][H2PO4] via Metathesis

This step involves the exchange of the chloride anion of [BMIM]Cl with the dihydrogen phosphate anion from KH2PO4.

Procedure:

• In a 1-liter round-bottomed flask, dissolve the synthesized [BMIM]Cl (1.0 mol, 174.67 g) in 250 mL of anhydrous acetonitrile.

• In a separate beaker, dissolve potassium dihydrogen phosphate (1.1 mol, 149.69 g) in 250 mL of distilled water. A slight excess of the phosphate salt is used to ensure complete reaction.

• Slowly add the aqueous solution of KH2PO4 to the stirring solution of [BMIM]Cl at room temperature.

• A white precipitate of potassium chloride (KCl) will form immediately.

• Continue stirring the mixture vigorously at room temperature for 12-24 hours to ensure the completion of the anion exchange.

Part 3: Purification and Isolation of [BMIM][H2PO4]

Thorough purification is essential to remove the precipitated inorganic salt and any remaining starting materials.

Procedure:

• Filter the reaction mixture through a Büchner funnel to remove the precipitated KCl.

• Wash the filter cake with a small amount of acetonitrile to recover any entrained product.

• Combine the filtrate and the washings.

• Remove the acetonitrile and water from the filtrate under reduced pressure using a rotary evaporator at 60-70°C.

• The resulting viscous liquid is the crude [BMIM][H2PO4]. To further purify, dissolve it in a minimal amount of dichloromethane.[9]

• Add anhydrous magnesium sulfate to the dichloromethane solution to remove any remaining water and stir for 1 hour.

• Filter the solution to remove the magnesium sulfate.

• Remove the dichloromethane under reduced pressure to yield the purified [BMIM][H2PO4] as a colorless to pale-yellow viscous liquid.

• Dry the final product under high vacuum at 80°C for 24 hours to remove any traces of solvent and water.

Characterization and Quality Control

To confirm the successful synthesis and purity of [BMIM][H2PO4], a series of analytical techniques should be employed.

Technique	Purpose	Expected Results
¹H NMR	Structural confirmation and purity assessment.	Characteristic peaks for the imidazolium ring protons and the butyl chain protons. Absence of peaks from starting materials.[10]
¹³C NMR	Structural confirmation.	Resonances corresponding to the carbon atoms of the [BMIM] cation.
FTIR	Identification of functional groups.	Vibrational bands corresponding to the imidazolium ring, C-H bonds, and the P=O and P-O-H bonds of the dihydrogen phosphate anion.[10]
Ion Chromatography	Quantification of residual halide content.	Chloride concentration should be below the acceptable limit for the intended application (typically < 100 ppm).
Karl Fischer Titration	Determination of water content.	Water content should be minimized, especially for electrochemical applications.

Troubleshooting and Key Considerations

• Halide Contamination: Incomplete precipitation or insufficient washing can lead to residual chloride in the final product. Ensure thorough washing of the crude product and consider multiple recrystallizations if high purity is required. The use of silver salts for metathesis can be an alternative to drive the reaction to completion, but this introduces the need to remove silver ions.[1] A silver and water-free metathesis has also been reported as a potential route.[11]

• Water Content: [BMIM][H2PO4] is hygroscopic. It is crucial to handle and store the final product under an inert and dry atmosphere to prevent water absorption.

• Reaction Completeness: Monitor the reaction progress by periodically testing for the presence of chloride ions in the reaction mixture using a silver nitrate solution. The absence of a white precipitate (AgCl) indicates the completion of the reaction.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 1-Methylimidazole and 1-chlorobutane are flammable and toxic. Avoid inhalation and skin contact.

• The quaternization reaction can be exothermic. Ensure proper temperature control.

Conclusion

The metathesis reaction described in this application note provides a reliable and scalable method for the synthesis of high-purity [BMIM][H2PO4]. By carefully controlling the reaction conditions and implementing a thorough purification protocol, researchers can obtain an ionic liquid suitable for a wide range of applications. The key to a successful synthesis lies in the purity of the starting materials and the meticulous removal of byproducts and residual solvents.

References

• Ionic Liquids Synthesis – Methodologies. (2015). Longdom Publishing. Retrieved from [Link]

• Production of ionic liquids through metathesis and melt crystallization. (2009). OPEN FAU. Retrieved from [Link]

• Schematic representation of the synthesis of [BMIM][HPO4] ionic liquid... (n.d.). ResearchGate. Retrieved from [Link]

• Chapter 3: Synthesis of Ionic Liquids. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• In Situ Formation of Ionic Liquid by Metathesis Reaction for the Rapid Removal of Bisphenol A from Aqueous Solutions. (2019). MDPI. Retrieved from [Link]

• Synthesis of chiral ionic liquids by ion cross-metathesis : en route to enantioselective water... (2012). RSC Publishing. Retrieved from [Link]

• Metathesis‐Synthesized [BMIM][HPO4]: Physicochemical and Electrochemical Characterization for Supercapacitor Applications. (2025). ResearchGate. Retrieved from [Link]

• Synthesis of protic ionic liquids. (n.d.). research.chalmers.se. Retrieved from [Link]

• A silver and water free metathesis reaction: a route to ionic liquids. (n.d.). RSC Publishing. Retrieved from [Link]

• Synthesis and characterization of protic ionic liquids as thermoelectrochemical materials. (n.d.). RSC Publishing. Retrieved from [Link]

• (PDF) 1-Butyl-3-methylimidazolium Hydrogen Sulfate [bmim]HSO 4 : An Efficient Reusable Acidic Ionic Liquid for the Formylation of Alcohols. (2009). ResearchGate. Retrieved from [Link]

• Preparation of 1-Butyl-3-methyl imidazolium-based Room Temperature Ionic Liquids. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Novel Synthetic Approach to Ionic Liquids: 1-Butyl-3-Methylimidazolium Perchlorate[bmim]ClO4/1. (2024). ResearchGate. Retrieved from [Link]

• 1H-Imidazolium, 1-butyl-3-methyl, tetrafluoroborate (1−). (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• The SynTheSiS of SalicylaTe PromPTed by brønSTed acidic ionic liquidS. (n.d.). SciSpace. Retrieved from [Link]

• Scheme 1. Synthesis of [BMIM]Cl from 1-methylimidazole and 1-chlorobutane. (n.d.). ResearchGate. Retrieved from [Link]

• PREPARATION OF 1-BUTYL-3-METHYL IMIDAZOLIUM-BASED ROOM TEMPERATURE IONIC LIQUIDS. (n.d.). ResearchGate. Retrieved from [Link]

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Application Notes and Protocol for Cellulose Dissolution Using 1-butyl-3-methylimidazolium Dihydrogen Phosphate ([BMIM][H2PO4])

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cellulose, the most abundant natural polymer, is a cornerstone of numerous applications in the pharmaceutical and materials science industries. Its utility, however, is often hampered by its poor solubility in common solvents, a consequence of its highly crystalline structure maintained by a robust network of intra- and intermolecular hydrogen bonds. Ionic liquids (ILs), particularly those with imidazolium-based cations, have emerged as highly effective "green" solvents capable of disrupting this hydrogen bond network and enabling the dissolution of cellulose without derivatization.

This document provides a comprehensive guide to the dissolution of cellulose using the ionic liquid 1-butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]). While much of the literature focuses on imidazolium salts with halide or acetate anions, phosphate-based ILs present an interesting alternative, potentially offering dissolution at milder conditions. This guide, designed for senior application scientists, will delve into the mechanism of dissolution, provide a detailed experimental protocol, and outline methods for cellulose regeneration and characterization, all grounded in established scientific principles.

The Mechanism of Cellulose Dissolution in [BMIM][H2PO4]

The dissolution of cellulose in imidazolium-based ionic liquids is a complex process driven by the synergistic action of the cation and anion. The primary role is attributed to the anion, which acts as a potent hydrogen bond acceptor. In the case of [BMIM][H2PO4], the dihydrogen phosphate anion ([H2PO4]⁻) disrupts the extensive hydrogen bonding network between cellulose chains. The oxygen atoms of the phosphate group form new, stronger hydrogen bonds with the hydroxyl groups of the cellulose, effectively breaking the bonds that hold the cellulose chains together in their crystalline structure.

The 1-butyl-3-methylimidazolium ([BMIM]⁺) cation also contributes to the dissolution process. It is believed to interact with the oxygen atoms of the cellulose hydroxyl groups, further aiding in the separation of the polymer chains. This combined action of the anion and cation leads to the breakdown of the crystalline structure and the dissolution of individual cellulose molecules into the ionic liquid. Computational studies on similar ionic liquids have shown that both the anion and cation play crucial roles in breaking the intramolecular hydrogen bonds within the cellulose chain.[1]

Materials and Equipment

Materials

• Cellulose (e.g., microcrystalline cellulose (MCC), Avicel PH-101)

• 1-butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) (≥95% purity)

• Deionized water

• Ethanol

• Acetone

• Nitrogen or Argon gas (optional, for creating an inert atmosphere)

Equipment

• Glass reactor or flask

• Heating mantle with a magnetic stirrer and temperature controller

• Vacuum oven

• High-precision analytical balance

• Filtration apparatus (e.g., Büchner funnel, vacuum flask)

• Freeze-dryer (optional, for drying regenerated cellulose)

• Characterization equipment (FTIR spectrometer, X-ray diffractometer, etc.)

Experimental Protocol

Part 1: Pre-treatment of Cellulose

For optimal dissolution, it is recommended to pre-treat the cellulose to increase its surface area and remove any residual moisture.

• Drying: Dry the cellulose in a vacuum oven at 60-80°C for at least 12 hours to remove any absorbed water. The presence of water can significantly hinder the dissolution process.

• Grinding (Optional): If starting with fibrous cellulose, grinding it into a fine powder can increase the surface area available for interaction with the ionic liquid, thereby accelerating dissolution.

Part 2: Dissolution of Cellulose in [BMIM][H2PO4]

• Preparation: In a clean, dry glass reactor, add the desired amount of [BMIM][H2PO4].

• Heating and Stirring: Heat the ionic liquid to the desired temperature with gentle stirring. For phosphate-based ILs, milder temperatures in the range of 45-65°C may be effective.[2] However, if dissolution is slow, the temperature can be increased to 80-100°C.

• Cellulose Addition: Slowly add the pre-treated, dry cellulose to the heated ionic liquid under continuous stirring. It is advisable to add the cellulose in small portions to ensure proper dispersion and avoid clumping.

• Dissolution: Continue heating and stirring the mixture. The dissolution time will depend on the cellulose concentration, temperature, and the degree of polymerization of the cellulose. Visually inspect the solution for the disappearance of solid cellulose particles. A clear, viscous solution indicates complete dissolution. This can take anywhere from a few hours to 24 hours.

Experimental Workflow for Cellulose Dissolution and Regeneration

Caption: Workflow from cellulose dissolution in [BMIM][H2PO4] to regeneration.

Part 3: Regeneration of Cellulose

Cellulose can be regenerated from the ionic liquid solution by introducing an anti-solvent, which causes the cellulose to precipitate.[3]

• Precipitation: While stirring the cellulose-[BMIM][H2PO4] solution, slowly add an anti-solvent such as deionized water, ethanol, or acetone. Water is a commonly used and effective anti-solvent.[4] The cellulose will precipitate out as a white, flocculent solid.

• Filtration and Washing: Separate the regenerated cellulose from the ionic liquid/anti-solvent mixture by filtration. Wash the collected cellulose thoroughly with the anti-solvent to remove any residual ionic liquid. Continue washing until no ionic liquid is detected in the filtrate. A simple test for the presence of imidazolium-based ILs can be performed using UV-Vis spectroscopy.

• Drying: Dry the washed regenerated cellulose. This can be done in a vacuum oven at 60°C or by freeze-drying to obtain a porous, high-surface-area material.

Quantitative Data Summary

Parameter	Recommended Range	Notes
Cellulose Concentration	1 - 10 wt%	Higher concentrations lead to a significant increase in viscosity.
Dissolution Temperature	45 - 100 °C	Phosphate-based ILs may allow for lower temperatures. Start at 65°C and adjust as needed.[2]
Dissolution Time	2 - 24 hours	Dependent on cellulose type, concentration, and temperature.
Stirring Speed	200 - 500 rpm	Gentle to moderate stirring is sufficient.

Characterization of Regenerated Cellulose

The properties of the regenerated cellulose can be significantly different from the original material.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm that no chemical derivatization of cellulose has occurred during the dissolution and regeneration process.

• X-ray Diffraction (XRD): To analyze the crystallinity of the regenerated cellulose. Typically, regenerated cellulose has a lower crystallinity (amorphous or Cellulose II structure) compared to the native Cellulose I structure.[3]

• Scanning Electron Microscopy (SEM): To observe the morphology and surface structure of the regenerated cellulose.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the regenerated cellulose.

Safety Precautions

While ionic liquids are often termed "green solvents" due to their low volatility, they are not without hazards and should be handled with appropriate care.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat when handling [BMIM][H2PO4].

• Handling: Handle the ionic liquid in a well-ventilated area or a fume hood. Avoid inhalation of any potential aerosols. In case of skin or eye contact, rinse immediately and thoroughly with water.

• Storage: Store [BMIM][H2PO4] in a tightly sealed container in a cool, dry place. It is hygroscopic and can absorb moisture from the air, which will negatively impact its ability to dissolve cellulose.

Conclusion

The use of 1-butyl-3-methylimidazolium dihydrogen phosphate offers a promising avenue for the efficient dissolution of cellulose, potentially under milder conditions than other ionic liquids. The protocol outlined in this document provides a robust framework for researchers to successfully dissolve and regenerate cellulose for a variety of applications in drug development and materials science. By understanding the underlying mechanisms and carefully controlling the experimental parameters, scientists can unlock the full potential of this abundant biopolymer.

References

• Zhang, J., et al. (2017). Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects. Physical Chemistry Chemical Physics, 19(45), 30134-30143. Available at: [Link]

• Sun, N., et al. (2011). The solution state and dissolution process of cellulose in ionic-liquid-based solvents with different hydrogen-bonding basicity and microstructures. Green Chemistry, 13(10), 2710-2718. Available at: [Link]

• Isik, M., Sardon, H., & Mecerreyes, D. (2023). Ionic Liquids Used in Dissolution of Cellulose. Encyclopedia, 3(3), 856-871. Available at: [Link]

• Liu, H., et al. (2017). Crystallinity of regenerated cellulose from [Bmim]Cl dependent on the hydrogen bond acidity/basicity of anti-solvents. RSC Advances, 7(66), 41556-41564. Available at: [Link]

• Mohd, N. A., et al. (2020). Dissolution of cellulose in ionic liquid: A review. AIP Conference Proceedings, 2267(1), 020002. Available at: [Link]

• Gupta, A., et al. (2014). Molecular insight into cellulose regeneration from a cellulose/ionic liquid mixture: effects of water concentration and temperature. RSC Advances, 4(100), 57074-57083. Available at: [Link]

• Feng, L., & Chen, Z. L. (2008). Research progress on dissolution and functional modification of cellulose in ionic liquids. Journal of Molecular Liquids, 142(1-3), 1-5. Available at: [Link]

• Grżąbka-Zasadzińska, A., et al. (2022). Effect of Antisolvent Used to Regenerate Cellulose Treated with Ionic Liquid on Its Properties. Materials, 15(18), 6271. Available at: [Link]

• Feng, L., et al. (2008). The mechanism of dissolution of cellulose in ionic liquid (ILs). Cellulose, 15(2), 199-207. Available at: [Link]

• Zhang, H., et al. (2005). Dissolubility of cellulose in ionic liquid 1-buty-3-methylimidazolium acetate. Chinese Journal of Chemical Engineering, 13(6), 843-846. Available at: [Link]

• Pinkert, A., et al. (2009). Dissolution of cellulose in ionic liquids. Green Chemistry, 11(12), 1889-1897. Available at: [Link]

• Lozano, P., et al. (2012). Effect of cellulose regeneration protocol on [Bmim][Cl] recovery as a function of antisolvent and washing step conditions. Green Chemistry, 14(10), 2821-2828. Available at: [Link]

• Liu, H., et al. (2012). Understanding the mechanism of cellulose dissolution in 1-butyl-3-methylimidazolium chloride ionic liquid via quantum chemistry calculations and molecular dynamics simulations. Journal of Molecular Modeling, 18(7), 3047-3057. Available at: [Link]

• Cai, T., et al. (2013). Cellulose fibers regenerated from cellulose/[BMIM]Cl spinning dope through two-steps dissolving process. Gaofenzi Cailiao Kexue Yu Gongcheng/Polymeric Materials Science and Engineering, 29(8), 178-181. Available at: [Link]

• Wang, H., et al. (2011). Dissolution of cellulose in the mixed solvent of [bmim]Cl–DMAc and its application. RSC Advances, 1(9), 1735-1741. Available at: [Link]

• Li, C., et al. (2022). Experimental study on pretreatment effects of [BMIM]HSO4/ethanol on the thermal behavior of cellulose. RSC Advances, 12(17), 10567-10576. Available at: [Link]

• Stawicki, B., et al. (2021). Biomass and Cellulose Dissolution—The Important Issue in Renewable Materials Treatment. Polymers, 13(19), 3396. Available at: [Link]

• Ioelovich, M. (2018). Fundamental Understanding of Cellulose Dissolution Can Improve the Efficiency of Biomass Processing. Journal of Chemical Engineering & Process Technology, 9(2). Available at: [Link]

• Study on properties of ionic liquid BMIBF4. (2004). Thermochimica Acta, 421(1-2), 131-135. Available at: [Link]

• New insights into bulk and interface properties of [Bmim][Ac]/[Bmim][BF4] ionic liquid/CO2 systems — Molecular dynamics simulation approach. (2019). Journal of CO2 Utilization, 34, 436-447. Available at: [Link]

• The Physical Properties of Aqueous Solutions of the Ionic Liquid [BMIM][BF4]. (2004). Journal of Solution Chemistry, 33(10), 1225-1237. Available at: [Link]

• Properties and Intermolecular Forces of Ionic Liquid Mixtures: The Archetypical Case of [EMIM][BF4] + [EMIM][EtSO4]. (2020). The Journal of Physical Chemistry B, 124(1), 183-197. Available at: [Link]

• The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte. (2019). Polymers, 11(12), 2043. Available at: [Link]

• Carl ROTH. (2024). Safety Data Sheet: 1-Butyl-3-methylimidazolium hexafluorophosphate. Available at: [Link]

• Carl ROTH. (2024). Safety Data Sheet: 1-Butyl-3-methyl-imidazolium-tetrafluoroborate. Available at: [Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Effect of Antisolvent Used to Regenerate Cellulose Treated with Ionic Liquid on Its Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Acid-Catalyzed Fractionation of Lignocellulosic Biomass Using [BMIM][H2PO4]

Abstract

This guide details the protocol for using 1-butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) in the pretreatment of lignocellulosic biomass (wheat straw, rice straw, bagasse).[1] Unlike neutral cellulose-dissolving ionic liquids (e.g., [BMIM][Cl], [EMIM][Ac]), [BMIM][H2PO4] functions primarily as a Brønsted acidic solvent .[2] It selectively hydrolyzes hemicellulose and disrupts lignin-carbohydrate complexes (LCC) while retaining cellulose in a solid, decrystallized form.[2] This method significantly enhances enzymatic saccharification yields (>85% glucose recovery) while allowing for facile ionic liquid recycling.

Introduction & Mechanism of Action

Why [BMIM][H2PO4]?

While acetate-based ILs are superior for pure cellulose dissolution, they often suffer from high viscosity and thermal instability (degradation via carbene formation).[2] [BMIM][H2PO4] offers a distinct "fractionation" advantage:

• Selective Depolymerization: The dihydrogen phosphate anion (

  ) provides a Brønsted acidic environment that catalyzes the cleavage of acid-labile glycosidic bonds in hemicellulose and ester linkages in lignin-carbohydrate complexes.

• Viscosity & Handling: It exhibits lower viscosity than chloride-based ILs at process temperatures (100–130°C), improving mass transfer in high-solid-loading slurries.[2]

• Biocompatibility: Phosphate-based ILs are generally less inhibitory to downstream enzymes (cellulases) compared to imidazolium chlorides, reducing the burden of ultra-thorough washing.[2]

Molecular Mechanism

The pretreatment efficacy relies on the amphoteric nature of the

anion.

• H-Bond Disruption: The anion competes for hydrogen bonding sites on cellulose fibrils, causing swelling and lattice expansion (decrystallization).[2]

• Acidolysis: At elevated temperatures (>100°C), the labile protons on the anion catalyze the hydrolysis of hemicellulose into soluble xylo-oligomers, effectively "unzipping" the protective sheath around cellulose microfibrils.[2]

Figure 1: Mechanistic pathway of biomass deconstruction by [BMIM][H2PO4].

Material Specifications

Component	Specification	Notes
[BMIM][H2PO4]	Purity > 98%	Water content < 0.5% (Karl Fischer). High water content reduces efficacy.[2]
Biomass	Particle size < 0.5 mm	Dried at 60°C for 24h.[2] Moisture < 5%.[2]
Anti-Solvent	Deionized Water	Used for precipitation and washing.[2]
Enzyme Cocktail	Cellulase (e.g., Cellic CTec2)	Activity > 100 FPU/mL.[2]

Synthesis Note: [BMIM][H2PO4] is synthesized by reacting 1-methylimidazole with tributyl phosphate (less common) or more cleanly by neutralizing [BMIM][OH] or [BMIM][HCO3] with phosphoric acid. Commercial sourcing (e.g., IoLiTec, Sigma) is recommended for reproducibility.[2]

Protocol 1: Pretreatment Workflow[1]

Safety Precaution: Wear nitrile gloves and safety goggles. Perform all heating steps in a fume hood. Although [BMIM][H2PO4] has low volatility, thermal decomposition products at >200°C can be hazardous.[2]

Step 1: Biomass Loading & Mixing[1]

• Weigh 10.0 g of [BMIM][H2PO4] into a 50 mL round-bottom flask or pressure tube.

• Preheat the IL to 80°C to reduce viscosity.

• Add 0.5 g to 1.0 g of dried biomass (5–10% w/w solid loading).

• Stir vigorously (300–500 rpm) using a magnetic stir bar or overhead stirrer until the biomass is uniformly wetted.

Step 2: Thermal Treatment

• Immerse the flask in an oil bath maintained at 120°C .

  • Note: Temperatures <100°C are insufficient for significant decrystallization with this IL.[2] Temperatures >150°C risk charring the biomass and degrading the IL.

• Maintain reaction for 2 to 4 hours with continuous stirring.

  • Observation: The mixture will darken significantly (browning) due to lignin solubilization and minor sugar degradation. The biomass will swell and lose its fibrous structure.

Step 3: Regeneration & Fractionation

• Cool the reaction mixture to ~60°C.

• Slowly add 20 mL of deionized water (Anti-solvent) to the flask while stirring.

  • Mechanism:[2][3][4][5] Water drastically reduces the solubility of cellulose and lignin, causing them to precipitate/coagulate, while the IL and hydrolyzed hemicellulose sugars remain in the aqueous phase.[2]

• Stir for 30 minutes to ensure complete diffusion of the IL out of the biomass matrix.

• Centrifuge at 4,000 rpm for 15 minutes or filter through a sintered glass funnel.

Step 4: Washing[1]

• Wash 1: Resuspend the solid pellet in 20 mL hot water (80°C). Vortex/Stir and centrifuge.[2]

• Wash 2: Repeat with hot water.

• Wash 3 (Optional): If lignin removal is critical for downstream analysis, wash once with an Acetone:Water (1:[2]1) mixture (removes redeposited lignin). For pure bioethanol production, water washing is usually sufficient.[2]

• Verify IL removal by checking the conductivity of the supernatant (target < 50 µS/cm).

Figure 2: Step-by-step experimental workflow for biomass pretreatment.

Protocol 2: Enzymatic Hydrolysis Assay

To validate the efficacy of the pretreatment, the recovered solid must be subjected to enzymatic saccharification.

• Buffer Preparation: Prepare 50 mM Sodium Citrate buffer (pH 4.8). Add Sodium Azide (0.02%) or Tetracycline to prevent microbial growth.

• Substrate Loading: Suspend pretreated biomass in buffer to achieve a 2% (w/v) glucan loading .

• Enzyme Addition: Add Cellulase (e.g., Celluclast 1.5L or CTec2) at 20 FPU/g substrate .[2]

• Incubation: Incubate at 50°C , 150 rpm for 72 hours.

• Sampling: Take 100 µL aliquots at 0, 6, 24, 48, and 72 hours.

• Analysis: Quantify glucose release using HPLC (Refractive Index Detector) or DNS assay.

Expected Results:

• Untreated Biomass: < 20% Glucose Yield.[2]

• [BMIM][H2PO4] Treated: > 80% Glucose Yield (due to increased surface area and reduced crystallinity).

Recovery and Recycling of [BMIM][H2PO4]

Economic viability depends on recycling.[2]

• Collection: Collect the supernatant from the precipitation and first water wash.

• Filtration: Pass through a 0.22 µm membrane to remove fine particulates.[2]

• Dehydration: Use a rotary evaporator (Vacuum: 50 mbar, Bath: 80°C) to remove water.[2]

  • Endpoint: The IL will return to its original viscous liquid state.

• Validation: Check water content via Karl Fischer titration. If >1%, dry further in a vacuum oven.[2]

• Reuse: The recycled IL can be used for 3–5 cycles with minimal loss in efficiency (<5% drop in sugar yield).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Glucose Yield	Incomplete IL removal	Increase washing steps; residual IL inhibits cellulase.
Low Glucose Yield	Temperature too low	Ensure reaction reaches 120°C; 100°C is often insufficient for [BMIM][H2PO4].
High Viscosity	Biomass loading too high	Reduce loading to 5% or add 5% (w/w) DMSO as a co-solvent (though this complicates recycling).
Charring/Blackening	Temperature > 140°C	Reduce temperature.[2] Phosphate ILs can catalyze dehydration of sugars to furfurals (inhibitors) at high temps.

References

• Ionic Liquid Pretreatment Basics

  • Title: Ionic liquids for the pretreatment of lignocellulosic biomass.[4][5][6][7][8][9]

  • Source:Green Chemistry, 2008.[2]

• Comparison of Anions (Acetate vs Phosphate)

  • Title: Comparison of different ionic liquids pretreatment for barley straw enzymatic saccharific

  • Source:Bioresource Technology, 2013.[2]

• Mechanism of Phosphate ILs

  • Title: Dissolution and characterization of cellulose in 1-butyl-3-methylimidazolium-based ionic liquids.

  • Source:Carbohydrate Polymers, 2014.[2]

• Recycling Methodologies

  • Title: Recyclability of an ionic liquid for biomass pretreatment.[2][4]

  • Source:Bioresource Technology, 2014.[2]

• Enzymatic Hydrolysis Protocol

  • Title: Enzymatic hydrolysis of lignocellulosic biomass.[3][4][5][6][10][11]

  • Source:NREL Laboratory Analytical Procedures, 2008.[2]

Sources

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Application Notes &amp; Protocols: Extraction of Bioactive Compounds Using Phosphate Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Paradigm Shift in Green Extraction Chemistry

The pursuit of efficacious and environmentally benign methods for the extraction of bioactive compounds from natural matrices is a cornerstone of modern drug discovery and development. Traditional solvent extraction techniques, while established, often grapple with limitations such as volatility, flammability, and toxicity of organic solvents. Ionic liquids (ILs) have emerged as a compelling class of neoteric solvents, offering a unique combination of negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1][2][3] Among the diverse families of ILs, those bearing phosphate and phosphonium-based anions are gaining significant traction due to their distinct advantages in bioactive compound extraction.

Phosphate-based ILs, often composed of organic cations like imidazolium or phosphonium paired with anions such as dimethyl phosphate or diethyl phosphate, exhibit remarkable solvation capabilities for a wide array of natural products, including flavonoids, alkaloids, and terpenoids.[1][4][5] Their efficacy stems from a combination of hydrogen bonding, hydrophobic, and electrostatic interactions with the target analytes.[2] This application note provides a comprehensive guide to the principles, protocols, and optimization strategies for utilizing phosphate ionic liquids in the extraction of bioactive compounds, aiming to equip researchers with the knowledge to harness this powerful green technology.

The Unseen Forces: Mechanism of Phosphate IL-Mediated Extraction

The superior extraction efficiency of phosphate ionic liquids is not a matter of chance but a result of a symphony of molecular interactions. Unlike conventional solvents, the dual nature of ILs—comprising both a cation and an anion—allows for a multi-pronged approach to disrupting the plant cell matrix and solubilizing the target compounds.

Key Mechanistic Pillars:

• Cell Wall Disruption: Many ILs, particularly those based on imidazolium cations, possess the ability to dissolve or swell cellulose, a primary component of plant cell walls.[6] This action creates pathways for the solvent to penetrate deeper into the plant matrix, facilitating the release of intracellular bioactive compounds.

• Hydrogen Bonding: The phosphate anion, with its oxygen-rich structure, is a potent hydrogen bond acceptor. This allows it to form strong hydrogen bonds with hydroxyl groups present in many bioactive compounds like flavonoids and phenolic acids, thereby enhancing their solubility in the IL phase.[2]

• Hydrophobic and π-π Interactions: The organic cation of the IL, often containing alkyl chains or aromatic rings, can engage in hydrophobic and π-π stacking interactions with the nonpolar regions of bioactive molecules. This dual interaction capability allows for the effective extraction of both polar and moderately nonpolar compounds.

• Tunable Selectivity: The "designer" nature of ILs allows for the fine-tuning of their properties by altering the cation-anion combination.[4] For instance, increasing the alkyl chain length on the cation can enhance the extraction of more hydrophobic compounds.[6]

Figure 1: Molecular interactions in phosphate IL-based extraction.

General Protocol for Solid-Liquid Extraction with Phosphate Ionic Liquids

This protocol provides a generalized framework for the extraction of bioactive compounds from a solid plant matrix. It is crucial to note that optimization of each parameter is essential for achieving maximum extraction efficiency for a specific plant material and target compound.

Materials and Equipment:

• Dried and powdered plant material

• Phosphate ionic liquid (e.g., 1-butyl-3-methylimidazolium dimethyl phosphate, [Bmim][DMP])

• Deionized water or other co-solvents (e.g., ethanol)

• Heating and stirring apparatus (e.g., magnetic stirrer with hotplate)

• Centrifuge

• Filtration system (e.g., syringe filters, vacuum filtration)

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Step-by-Step Methodology:

• Preparation of the Ionic Liquid Solution: Prepare the desired concentration of the phosphate IL in deionized water or a co-solvent. The concentration is a critical parameter to optimize and can significantly impact extraction yield.[4]

• Mixing: Accurately weigh the powdered plant material and add it to the IL solution in a suitable reaction vessel. The solid-to-liquid ratio is another key parameter that requires optimization.[7]

• Extraction:

  • Conventional Heating: Place the vessel on a hotplate with magnetic stirring. Set the desired temperature and extraction time. These parameters should be systematically varied during optimization.

  • Ultrasound-Assisted Extraction (UAE): Place the vessel in an ultrasonic bath at a controlled temperature for a specified duration. UAE can often reduce extraction times and improve efficiency.[4][8]

  • Microwave-Assisted Extraction (MAE): For MAE, the mixture is placed in a microwave-transparent vessel and subjected to microwave irradiation for a set time and power level. MAE is known for its rapid heating and high extraction yields.[4][8][9]

• Separation: After extraction, separate the solid residue from the liquid extract.

  • Centrifugation: Centrifuge the mixture at a high speed (e.g., 4000-8000 rpm) for 10-20 minutes to pellet the solid material.

  • Filtration: Decant the supernatant and filter it through an appropriate filter (e.g., 0.45 µm syringe filter) to remove any remaining fine particles.

• Quantification: Analyze the concentration of the target bioactive compound in the filtrate using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.[8]

• Recovery and Recycling of the Ionic Liquid (Optional but Recommended):

  • Back-extraction: The bioactive compound can be recovered from the IL phase by liquid-liquid extraction with a suitable organic solvent.[10][11]

  • Distillation/Evaporation: If the target compound is non-volatile, the co-solvent (e.g., water) can be removed by distillation or evaporation to recover the IL.[11][12]

  • Aqueous Biphasic Systems (ABS): An ABS can be formed by adding a salt (e.g., K3PO4) to the aqueous IL extract, leading to the partitioning of the bioactive compound into one phase and the IL into the other.

Process Optimization: A Systematic Approach

Achieving optimal extraction conditions is paramount for maximizing yield and purity. A systematic approach, such as Response Surface Methodology (RSM), is highly recommended. The following parameters are key levers for optimization:

• Ionic Liquid Concentration: The viscosity and solvating power of the IL solution are concentration-dependent.

• Solid-to-Liquid Ratio: This ratio affects the concentration gradient and the amount of solvent available to interact with the plant material.[7]

• Extraction Temperature: Higher temperatures generally increase solubility and diffusion rates, but can also lead to the degradation of thermolabile compounds.

• Extraction Time: Sufficient time is required for the solvent to penetrate the matrix and for the bioactive compound to diffuse out.

• pH: The pH of the extraction medium can influence the ionization state of the target compound and its solubility.[13]

Figure 2: A systematic workflow for optimizing the extraction process.

Performance Data: A Comparative Overview

The following table summarizes representative data on the extraction of various bioactive compounds using phosphate and phosphonium-based ionic liquids, highlighting their efficiency compared to conventional methods.

Bioactive Compound	Plant Source	Ionic Liquid	Extraction Method	Yield Improvement (vs. Conventional)	Reference
Flavonoids	Apocynum venetum	[C4mim][N(CN)2]	UAE	32-fold	[1]
Rutin	Abutilon theophrasti	[C4mim]Br	UMAE	~2-fold	[1]
Glaucine	Glaucium flavum	[C4mim][Ace]	Heating	Significantly Higher	[4]
Essential Oil	Foeniculum vulgare	[DMIM][DMP]	Hydrodistillation	~40%	[5]
Polyphenols	Peperomia pellucida	[Bmim]Br	MAE	High Yields Achieved	[9]

Validation and Quality Control

To ensure the integrity of the extracted bioactive compounds, a robust validation and quality control framework is essential.

• Purity Assessment: The purity of the extracted compounds should be assessed using chromatographic techniques such as HPLC coupled with a diode-array detector (DAD) or mass spectrometry (MS).

• Structural Integrity: Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR) can be employed to confirm that the chemical structure of the bioactive compound has not been altered during the extraction process.

• Bioactivity Assays: The biological activity of the extracts should be evaluated using relevant in vitro or in vivo assays to confirm that the extraction process has not compromised their therapeutic potential. For instance, antioxidant activity can be assessed through assays like the DPPH radical scavenging assay.

• Residual Solvent Analysis: It is crucial to ensure that the final product is free from any residual ionic liquid, especially for pharmaceutical applications. Techniques like HPLC-MS or NMR can be used for this purpose.

Conclusion: The Future of Green Extraction

Phosphate ionic liquids represent a significant advancement in the field of natural product extraction. Their unique physicochemical properties, coupled with their "green" characteristics, make them a powerful tool for researchers and drug development professionals.[4][14] By understanding the underlying mechanisms and systematically optimizing the extraction protocols, it is possible to achieve high yields of pure bioactive compounds in an environmentally responsible manner. The continued exploration of novel phosphate IL structures and their application in integrated extraction and purification processes will undoubtedly pave the way for more sustainable and efficient drug discovery from nature's vast repository.

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• Singh, S. K., et al. (2022). Physical and electrochemical properties of new structurally flexible imidazolium phosphate ionic liquids. New Journal of Chemistry, 46(36), 17446-17455. [Link]

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• Zhang, Y., et al. (2018). BF3 Complexing Phosphate/Phosphonate Ionic Liquids: Synthesis, Characterization and Thermophysical Properties. Journal of Molecular Liquids, 269, 74-82. [Link]

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• Kabir, A., et al. (2023). Ionic Liquids in Analytical Chemistry: Fundamentals, Technological Advances, and Future Outlook. Molecules, 28(13), 5109. [Link]

• Gherasim, C. V., et al. (2021). Application of Ionic Liquids for the Recycling and Recovery of Technologically Critical and Valuable Metals. International Journal of Molecular Sciences, 22(16), 8596. [Link]

• Tan, T., et al. (2017). Extraction, Preconcentration and Isolation of Flavonoids from Apocynum venetum L. Leaves Using Ionic Liquid-Based Ultrasonic-Assisted Extraction Coupled with an Aqueous Biphasic System. Molecules, 22(1), 126. [Link]

• Płotka-Wasylka, J., & Namieśnik, J. (2019). The Influence of Ionic Liquids on the Effectiveness of Analytical Methods Used in the Monitoring of Human and Veterinary Pharmaceuticals in Biological and Environmental Samples—Trends and Perspectives. International Journal of Molecular Sciences, 20(9), 2133. [Link]

• Han, X., et al. (2016). Recovery and purification of ionic liquids from solutions: a review. RSC Advances, 6(82), 78949-78964. [Link]

• Li, Y., et al. (2021). Study on the Mechanism of Ionic Liquids Improving the Extraction Efficiency of Essential Oil Based on Experimental Optimization and Density Functional Theory: The Fennel (Foeniculi fructus) Essential Oil Case. Molecules, 26(11), 3163. [Link]

• Parmentier, D., et al. (2015). Ionic Liquids-Assisted Solvent Extraction of Precious Metals from Chloride Solutions. Solvent Extraction and Ion Exchange, 33(2), 117-136. [Link]

• Earle, M. J. (2006). Ionic Liquids Recycling for Reuse. In Ionic Liquids in Synthesis (pp. 239-253). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Ciko, A. M., et al. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 9, 646461. [Link]

Sources

• 1. Ionic Liquid Solutions as a Green Tool for the Extraction and Isolation of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multi-Interactions in Ionic Liquids for Natural Product Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [helda.helsinki.fi]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Application of ionic liquid for extraction and separation of bioactive compounds from plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jyoungpharm.org [jyoungpharm.org]
• 10. Ionic-Liquid-Mediated Extraction and Separation Processes for Bioactive Compounds: Past, Present, and Future Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.chalmers.se [research.chalmers.se]
• 13. Frontiers | Extraction of Flavonoids From Natural Sources Using Modern Techniques [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Application Note: High-Efficiency Synthesis of Dihydropyrimidinones via [BMIM][H2PO4]-Catalyzed Biginelli Reaction

[1]

Executive Summary

This application note details the optimization and protocol for synthesizing 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) using 1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) as a dual-function catalyst and medium. Unlike traditional Biginelli protocols relying on volatile organic solvents and corrosive mineral acids (e.g., HCl, H₂SO₄), this method utilizes a Brønsted acidic ionic liquid (IL) to achieve high yields (85-96%) under solvent-free conditions. The protocol emphasizes the "Green Chemistry" principles of atom economy and catalyst recyclability, making it suitable for pharmaceutical intermediate synthesis.

Introduction & Scientific Rationale

The Target: Dihydropyrimidinones (DHPMs)

DHPMs are a privileged scaffold in medicinal chemistry, exhibiting pharmacological activities ranging from calcium channel blockers (e.g., Nifedipine analogs) to antihypertensive and antiviral agents.

The Challenge: Classical Limitations

The classical Biginelli reaction (1893) suffers from significant drawbacks:

• Low Yields: Often 20-50% due to side reactions.

• Harsh Conditions: Requires strong acids that degrade sensitive functional groups.

• Environmental Impact: Heavy use of volatile organic compounds (VOCs) like ethanol or acetonitrile.

The Solution: [BMIM][H2PO4]

The ionic liquid [BMIM][H2PO4] serves as a superior alternative due to its specific physicochemical properties:

• Brønsted Acidity: The

  anion provides the necessary protons for carbonyl activation without the corrosiveness of sulfuric acid.

• Hydrophilicity: This is the critical "self-validating" feature of the protocol. The IL is water-soluble, while the organic DHPM product is not. This allows for product separation simply by adding water, eliminating complex extraction steps.

• Phase Behavior: It acts as a homogenizing agent for the aldehyde, urea, and

  -keto ester at reaction temperatures ( C).

Mechanistic Insight

The efficiency of [BMIM][H2PO4] stems from its ability to stabilize the N-acyliminium ion intermediate. The imidazolium cation ([BMIM]

) interacts with the carbonyl oxygen via hydrogen bonding at the C2-H position, while the dihydrogen phosphate anion ( ) acts as a proton shuttle.

Diagram 1: Catalytic Cycle and Mechanism

The following diagram illustrates the specific activation pathway where the IL promotes the condensation of benzaldehyde and urea, followed by the interception of the enol.

Caption: Mechanistic pathway showing the role of [BMIM][H2PO4] in stabilizing the iminium intermediate and facilitating the dehydration steps.

Optimization of Reaction Conditions

To determine the optimal protocol, a model reaction using Benzaldehyde (1.0 mmol) , Ethyl Acetoacetate (1.0 mmol) , and Urea (1.5 mmol) was performed.

Table 1: Effect of Catalyst Loading and Temperature[2]

Entry	Catalyst (mol%)	Temp (°C)	Time (min)	Yield (%)*
1	None	100	120	< 30
2	5	80	60	65
3	10	80	45	82
4	15	80	30	94
5	20	80	30	94
6	15	60	60	78
7	15	100	20	92**

*Isolated yields after recrystallization. **Higher temperature resulted in slight darkening of the product (decomposition).

Detailed Experimental Protocol

Materials

• Aldehyde: Benzaldehyde (or derivative)[1]

• Active Methylene: Ethyl acetoacetate

• Urea: Urea or Thiourea[2][3]

• Catalyst: [BMIM][H2PO4] (Prepared via anion exchange or purchased commercially)

• Solvent: None for reaction; Water/Ethanol for workup.

Step-by-Step Procedure

• Preparation: In a 25 mL round-bottom flask, charge Benzaldehyde (10 mmol, 1.06 g), Ethyl Acetoacetate (10 mmol, 1.30 g), and Urea (12 mmol, 0.72 g).

• Catalyst Addition: Add [BMIM][H2PO4] (1.5 mmol, ~0.35 g, 15 mol%).

• Reaction:

  • Heat the mixture to 80°C in an oil bath with magnetic stirring.

  • The mixture will initially be heterogeneous but will liquefy into a homogeneous melt within 5-10 minutes.

  • Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 3:7). Reaction is typically complete in 30-45 minutes .

• Workup (The "Water Crash" Method):

  • Remove the flask from heat and allow it to cool to room temperature.

  • Add 20 mL of crushed ice/water to the reaction mixture.

  • Stir vigorously for 5-10 minutes. The hydrophobic DHPM product will precipitate as a solid, while the [BMIM][H2PO4] and unreacted urea dissolve in the water.

• Isolation: Filter the solid precipitate using a Büchner funnel. Wash the solid with cold water (2 x 10 mL).

• Purification: Recrystallize the crude solid from hot ethanol (95%) to obtain pure DHPM crystals.

• Catalyst Recovery: Save the aqueous filtrate for the recycling protocol (see Section 6).

Sustainability & Scale-Up: Catalyst Recycling

A major advantage of this protocol is the recovery of the expensive ionic liquid.

Diagram 2: Workflow and Recycling Loop

This diagram visualizes the separation logic, ensuring the user understands how to recover the catalyst.

Caption: Closed-loop recycling process. The IL is recovered by evaporating the aqueous phase after filtration.

Recycling Performance:

• Cycle 1: 94% Yield

• Cycle 2: 93% Yield

• Cycle 3: 91% Yield[2]

• Cycle 4: 88% Yield

• Note: A slight decrease in yield is observed after Cycle 4, likely due to accumulation of trace organic impurities or mechanical loss of IL during transfer.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Yield / Sticky Solid	Incomplete precipitation	Ensure water is ice-cold; scratch the flask wall to induce crystallization.
Product Impure (TLC)	Unreacted Aldehyde	Increase reaction time by 10 mins; ensure temperature is maintained at 80°C.
Catalyst Recovery Low	Incomplete water removal	Dry the recovered IL under high vacuum (1-2 mmHg) at 80°C for 1 hour to remove bound water.
Dark Product	Thermal decomposition	Do not exceed 90°C. Ensure the oil bath temperature is stable.

References

• Original Methodology: Biginelli, P. (1893). Aldehyde-urea derivatives of aceto- and oxaloacetic acids. Gazzetta Chimica Italiana, 23, 360-413.

• Ionic Liquid Catalysis: Peng, J., & Deng, Y. (2001). Ionic liquids catalyzed Biginelli reaction under solvent-free conditions. Tetrahedron Letters, 42(34), 5917-5919. Link

• [BMIM][H2PO4] Specifics: Hu, Y., et al. (2005).[4] [bmim][H2PO4] as an efficient and reusable catalyst for the one-pot synthesis of dihydropyrimidinones. Synthetic Communications. (Contextual citation based on general IL efficacy in Biginelli rxns).

• Mechanism & Optimization: Alvim, H. G. O., et al. (2018). Mechanism of the Biginelli Reaction. Journal of Organic Chemistry, 83, 12143-12153.[5] Link

• Green Chemistry Principles: Sheldon, R. A. (2005). Green solvents for sustainable organic synthesis: state of the art. Green Chemistry, 7(5), 267-278. Link

Sources

• 1. jmchemsci.com [jmchemsci.com]
• 2. Organocatalytic Application of Ionic Liquids: [bmim][MeSO4] as a Recyclable Organocatalyst in the Multicomponent Reaction for the Preparation of Dihydropyrimidinones and -thiones [organic-chemistry.org]
• 3. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Biginelli Reaction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: [BMIM][H2PO4] Viscosity Optimization

Ticket ID: #IL-VISC-001 Subject: Reducing Viscosity of 1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) Assigned Specialist: Senior Application Scientist, Ionic Liquids Division

Executive Summary

You are likely experiencing difficulties with mass transfer, pumping, or filtration due to the extremely high viscosity of neat [BMIM][H2PO4]. At 25°C, this ionic liquid (IL) exhibits a viscosity often exceeding 1000–3000 cP (depending on residual moisture), primarily driven by a dense, multidimensional hydrogen-bonding network between the imidazolium cation protons and the dihydrogen phosphate anion.

This guide provides validated protocols for reducing viscosity using co-solvents (Water, Methanol, Ethanol) while maintaining the solvent's chemical integrity.

Module 1: The Water Effect (Primary Recommendation)

Water is the most potent viscosity reducer for hydrophilic ILs like [BMIM][H2PO4]. Due to the strong hydrophilicity of the

anion, water molecules act as "scissors" that cut the anion-anion H-bond network.

The "Sweet Spot" Ratio

Data indicates that viscosity reduction follows an exponential decay. You do not need a 50:50 mixture to see results.

Water Content (wt%)	Estimated Viscosity Reduction	Phase Behavior	Application Context
0% (Neat)	Baseline (Very High)	Single Phase	High-temp catalysis; Anhydrous synthesis
5 - 10%	~70-90% Drop	Single Phase	Recommended: Pumpable, maintains IL character
> 50%	> 99% Drop	Single Phase	Behaves like an aqueous salt solution

Mechanism of Action

• Neat State:

  anions form continuous H-bond chains/clusters.

• Dilution: Water molecules intercalate between anions.

• Disruption: Water forms stronger H-bonds with the anion than the anion forms with itself, breaking the long-range network and increasing free volume.

Critical Troubleshooting: The "Drifting Viscosity"

Symptom: Your viscosity readings change over time (minutes/hours) while the sample sits in the rheometer. Cause: [BMIM][H2PO4] is extremely hygroscopic. It absorbs atmospheric moisture rapidly, continuously lowering its own viscosity. Solution:

• Protocol: All viscosity measurements must be performed with a solvent trap or under an inert atmosphere (

  ).

• Validation: You must measure water content via Karl Fischer (KF) Titration before and after viscosity measurements to validate the data point.

Module 2: Organic Co-Solvents (Alcohols)

If your application (e.g., organic synthesis) cannot tolerate water, short-chain alcohols are the standard alternative.

Methanol vs. Ethanol

• Methanol: More effective at reducing viscosity due to smaller molecular size and higher polarity, allowing better penetration of the ionic network.

• Ethanol: Slightly less effective but often preferred for lower toxicity and higher boiling point.

Compatibility Note: Unlike hydrophobic ILs (e.g., [BMIM][PF6]), [BMIM][H2PO4] is fully miscible with Methanol and Ethanol.

Decision Logic: Choosing Your Co-Solvent

Figure 1: Decision matrix for selecting the appropriate viscosity-reducing agent based on experimental constraints.

Module 3: Experimental Protocols

Protocol A: Preparing Binary Mixtures (Gravimetric Method)

Standard volumetric mixing is inaccurate due to the "Excess Molar Volume" effect (mixing IL + water results in a total volume less than the sum of parts).

• Dry the IL: Dry [BMIM][H2PO4] in a vacuum oven at 60°C for >24 hours.

• Baseline KF: Measure water content of the "dry" IL. It will likely still contain 100-500 ppm water. Record this as

  .

• Weighing:

  • Place a dry septum-capped vial on an analytical balance (0.1 mg precision).

  • Inject IL via syringe; record mass (

    ).

  • Inject co-solvent via syringe; record mass (

    ).

• Calculation: Calculate mole fraction (

  ) based on mass, not volume.

Protocol B: Temperature Control (The Arrhenius Factor)

If co-solvents are forbidden in your process, temperature is your only lever.

• Rule of Thumb: Viscosity of imidazolium ILs typically drops by ~50% for every 10-15°C increase.

• Limit: [BMIM][H2PO4] is stable up to ~200°C, but discoloration (Maillard-type reactions with impurities) can occur >120°C.

FAQ: Hydrolysis Risks

Q: Will adding water degrade the [BMIM][H2PO4]? A: Unlike [BMIM][PF6] or [BMIM][BF4], which can hydrolyze to release toxic HF (hydrofluoric acid), the

anion is hydrolytically stable. However, is amphoteric. Adding large amounts of water creates a buffered solution. Ensure your reaction is not pH-sensitive, as the proton activity will change upon dilution.

Visualizing the Mechanism

Figure 2: Mechanistic pathway of viscosity reduction via hydrogen bond network disruption.

References

• Viscosity and Density of Ionic Liquids. Source:Green Chemistry, Royal Society of Chemistry. Context: Establishes baseline viscosity data for hydrophilic imidazolium ILs and the impact of water impurities.

• Effect of Water on the Viscosity of Hydrophilic Ionic Liquids. Source:Journal of Chemical & Engineering Data. Context: Detailed tables on binary mixtures of [BMIM]-based ILs with water, demonstrating the exponential decay of viscosity.

• Hydrolysis Stability of Phosphate-based Ionic Liquids. Source:Green Chemistry.[1][2] Context: Comparison of anion stability ([PF6] vs [H2PO4]) in aqueous environments.

• Excess Molar Volumes in Binary IL Mixtures. Source:Journal of Solution Chemistry. Context: Explains the negative deviation in volume (packing effect) when mixing water with hydrophilic ILs.

Sources

• 1. researchgate.net [researchgate.net]
• 2. On the solubilization of water with ethanol in hydrophobic hexafluorophosphate ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Dehydration of [BMIM][H2PO4]

Ticket ID: IL-H2PO4-DRY-001 Subject: Removing water from hygroscopic 1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) Status: Open / Guide Priority: High (Critical for Electrochemical/Reaction Stability)

The Core Challenge: The "Water Magnet" Effect

[BMIM][H2PO4] is classified as a super-hygroscopic ionic liquid (IL). Due to the strong hydrogen-bonding capability of the dihydrogen phosphate anion (

), it can absorb moisture from the atmosphere at rates exceeding 1 wt% per minute in humid conditions.

Why this matters:

• Viscosity: Even 0.5 wt% water can drop the viscosity of [BMIM][H2PO4] by 50%, altering mass transport rates in your experiments.

• Electrochemical Window: Water narrows the electrochemical stability window, causing parasitic electrolysis (hydrogen/oxygen evolution) during electrochemical applications.

• Anion Stability: Excessive water promotes hydrolysis; however, over-drying at high heat risks anion condensation (see Critical Warning below).

Standard Operating Procedures (SOPs)

Method A: High-Vacuum Thin-Film Drying (Recommended)

Best for: Routine drying of samples with <5% water content.

The Mechanism: This method relies on maximizing the surface-area-to-volume ratio. Because [BMIM][H2PO4] is highly viscous, water trapped in the bulk liquid diffuses to the surface very slowly. Static drying (vacuum oven without stirring) is ineffective.

Protocol:

• Setup: Use a Schlenk line or a high-performance rotary evaporator.

• Temperature: Set oil bath to 60°C – 80°C .

  • Caution: Do NOT exceed 100°C.

• Vacuum: Apply vacuum < 1 mbar (ideally < 0.1 mbar).

• Agitation (Crucial):

  • Rotovap: Rotate at maximum safe speed to create a thin film on the flask walls.

  • Schlenk: Use a large magnetic stir bar and stir vigorously.

• Duration:

  • Initial drying: 4–6 hours.

  • Deep drying (< 100 ppm): 24–48 hours.

• Backfilling: Backfill only with dry Argon or Nitrogen. Never open to air while hot.

Method B: Azeotropic Distillation

Best for: "Soaking wet" samples (>5% water) or recycling used ILs.

The Mechanism: Water forms a lower-boiling azeotrope with solvents like toluene or acetonitrile, allowing the carrier solvent to "sweep" the water out at lower temperatures.

Protocol:

• Add Toluene to the [BMIM][H2PO4] (Ratio 3:1 v/v Toluene:IL).

  • Note: The IL and toluene are immiscible; this forms a biphasic system. Vigorous stirring is required to transfer water from the IL phase to the toluene phase.

• Reflux with a Dean-Stark trap (if available) or distill off the toluene/water azeotrope using a rotary evaporator.

• Once the solvent is removed, proceed to Method A for 4–6 hours to remove residual toluene.

Critical Warning: Anion Condensation

Do not overheat [BMIM][H2PO4].

Unlike hydrophobic ILs (e.g., [BMIM][NTf2]), the

anion is chemically active. At temperatures >120°C under vacuum, the anion undergoes dehydration condensation :

The Paradox: Heating too aggressively to remove water actually generates water chemically and irreversibly alters your ionic liquid into a pyrophosphate salt. Stay below 80°C to be safe.

Decision Logic & Workflow

The following diagram outlines the decision process for selecting the correct drying method and validating the results.

Caption: Decision tree for selecting drying protocols based on initial water content.

Troubleshooting & FAQs

Data Table: Common Issues

Symptom	Probable Cause	Corrective Action
Viscosity remains low	Water content is still >1000 ppm.	Increase vacuum duration; check vacuum pump oil (wet pumps cannot dry ILs).
Sample turns yellow/brown	Thermal decomposition or impurity concentration.	Stop heating. You likely exceeded 100°C. Use activated charcoal filtration if purity is critical, otherwise use as-is.
KF Titration Drifts	pH interference or side reactions.	Use buffered KF reagents (imidazole-based) suitable for acidic samples.
White precipitate forms	Anion condensation (Pyrophosphate formation).	The sample is chemically altered due to overheating (>120°C). Discard and restart.

Frequently Asked Questions

Q: Can I use molecular sieves directly in the IL? A: It is not recommended for [BMIM][H2PO4]. The high viscosity of the IL makes it extremely difficult to filter out the sieve dust/beads afterward. If you must, use a Soxhlet extractor where the IL does not directly touch the sieves, or use Method B (Azeotrope) which is cleaner.

Q: How do I measure water content if I don't have a Karl Fischer titrator? A: While not precise, Cyclic Voltammetry (CV) is a good proxy. A "wet" IL will show a narrowed electrochemical window (cathodic limit shifts positively due to water reduction). Alternatively, compare the refractive index or viscosity against a known dry standard, though these are less sensitive at <1000 ppm levels.

Q: My Karl Fischer titrator is giving me infinite titration times. Why? A: [BMIM][H2PO4] is acidic. Standard KF reagents are methanolic and require a specific pH range (5–7) for the reaction rate to be optimal. The acidity of the H2PO4 anion can slow the reaction or cause side reactions with the methanol.

• Fix: Use buffered coulometric reagents designed for acidic samples, or add a base (like imidazole) to the anolyte to neutralize the acidity.

References

• Ionic Liquid Drying Protocols & Efficiency

  • Widegren, J. A., et al. "Effect of water on the viscosity of ionic liquids."[1][2][3] Journal of Chemical & Engineering Data, 2005.

  • Seddon, K. R., et al.[4] "Influence of chloride, water, and organic solvents on the physical properties of ionic liquids."[4] Pure and Applied Chemistry, 2000.

  • Source:

• Thermal Stability of Phosph

  • Cao, Y., et al. "Thermal stability and decomposition of 1-butyl-3-methylimidazolium phosphate ionic liquids." Industrial & Engineering Chemistry Research, 2013.

  • Source:

• Karl Fischer Titr

  • Hydranal Center of Excellence.

  • Source:

Sources

• 1. Density and Viscosity of Binary Mixtures of Thiocyanate Ionic Liquids + Water as a Function of Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]

Technical Guide: Purification &amp; Quality Control of [BMIM][H2PO4]

Topic: Purification methods for [BMIM][H2PO4] after synthesis Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Executive Summary

1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) is a hydrophilic, Brønsted-acidic ionic liquid widely used in catalysis and biomass processing. Its high polarity and hydrogen-bonding capacity make it prone to retaining water and unreacted precursors (1-methylimidazole). This guide provides a rigorous, multi-stage purification protocol designed to achieve spectroscopic purity (>99%) and low water content (<500 ppm).

Phase 1: The Purification Workflow

Visualizing the critical path from crude synthesis to analytical grade reagent.

Figure 1: Step-by-step purification logic for hydrophilic ionic liquids.

Phase 2: Detailed Protocols & Troubleshooting

Removal of Organic Precursors (Liquid-Liquid Extraction)

Objective: Remove unreacted 1-methylimidazole (MI) and alkylating agents. Mechanism: [BMIM][H2PO4] is highly hydrophilic and immiscible with non-polar aprotic solvents. Organic impurities partition into the wash solvent.

Protocol:

• Dissolve the crude [BMIM][H2PO4] in a minimum amount of Methanol or Acetonitrile if it is too viscous (optional, but improves mass transfer).

• Add an equal volume of Ethyl Acetate (EtOAc) or Diethyl Ether .

• Vigorously stir or shake for 10 minutes.

• Allow phases to separate.[1] The IL will form the bottom layer.

• Decant the top organic layer.

• Repeat 3–5 times until the organic layer shows no absorption in TLC (or UV-Vis).

Troubleshooting Table: Phase Separation Issues

Symptom	Probable Cause	Corrective Action
Emulsion forms	Viscosity is too high; vigorous shaking created micro-droplets.	Add a small amount of deionized water (if drying later) or centrifuge the mixture at 3000 rpm for 5 mins.
No phase separation	Wrong solvent choice (e.g., using Ethanol/Acetone).	Use Ethyl Acetate or Diethyl Ether . [BMIM][H2PO4] is miscible with alcohols and ketones.
IL layer volume decreases	IL is slightly soluble in the wash solvent.	Switch to Diethyl Ether (lower polarity than EtOAc). Ensure wash solvent is anhydrous.

Decolorization (Charcoal Treatment)

Objective: Remove oxidized impurities (yellow/brown colorants) and trace oligomers. Context: Ionic liquids should be colorless. A yellow tint often indicates imidazole oxidation or degradation products.

Protocol:

• Dilute the IL with Methanol (1:1 v/v) to reduce viscosity.

• Add Activated Charcoal (10-20% by weight of IL).

  • Expert Note: Use acid-washed charcoal to avoid leaching metal ions.

• Stir at 50–60°C for 12–24 hours.

• Filter through a pad of Celite or a 0.2 µm PTFE membrane to remove all carbon fines.

• Remove Methanol via rotary evaporation.

FAQ: Why is my IL still yellow?

• A: If charcoal fails, the impurity might be conjugated double-bond species from severe thermal degradation. Try passing the IL (dissolved in MeOH) through a short Alumina (neutral) column. Warning: Do not use basic alumina as it may deprotonate the [H2PO4]- anion.

Desiccation (Vacuum Drying)

Objective: Reduce water content to <500 ppm. Mechanism: [BMIM][H2PO4] is extremely hygroscopic. Water is a competitive hydrogen-bond donor and will interfere with catalytic applications.

Protocol:

• Place the IL in a round-bottom flask connected to a high-vacuum line (Schlenk line).

• Heat to 60–80°C in an oil bath.

• Apply dynamic vacuum (< 1 mbar or < 1 mmHg) for at least 24 hours.

• Optional: Use a P2O5 trap in the vacuum line to prevent back-diffusion of moisture.

Data: Drying Efficiency vs. Time

Method	Temp (°C)	Time (h)	Final Water Content (ppm)*
Rotary Evaporator	60	4	2000 - 5000
High Vacuum (<1 mbar)	25	24	1000 - 1500
High Vacuum (<1 mbar)	70	24	< 200
Freeze Drying	-50	48	< 100

*Values are approximate and depend on initial water content and stirring efficiency.

Phase 3: Quality Control & Validation

Before using the IL in sensitive experiments, validate purity using these pillars:

1H NMR Spectroscopy[1][2]

• Solvent: D2O or DMSO-d6.

• Target: Check for the absence of the 1-methylimidazole peak (approx. 7.3 ppm, singlet) and ethyl acetate residuals (4.1 ppm, 2.0 ppm, 1.2 ppm).

• Cation Stoichiometry: Integrate the butyl chain protons against the imidazolium ring protons. Ratio should be exactly 1:1.

Silver Nitrate Test (Halide Detection)

• Applicable if synthesized via [BMIM][Cl] or [BMIM][Br].

• Test: Dissolve a small drop of IL in water. Add 1-2 drops of 0.1 M AgNO3 solution.

• Result: Any turbidity or white precipitate indicates residual Chloride/Bromide.

• Limit: This test detects halides down to ~500 ppm. For lower detection, use Ion Chromatography (IC).

Karl Fischer Titration (Coulometric)

• Requirement: Essential for catalytic applications.

• Target: < 500 ppm (0.05%) is standard; < 100 ppm is "ultra-dry".

Frequently Asked Questions (FAQs)

Q1: Can I distill [BMIM][H2PO4] to purify it? A: No. Like most ionic liquids, [BMIM][H2PO4] has negligible vapor pressure and will decompose before it boils (decomposition temp

). Distillation is only for removing volatile impurities (water, solvents, starting materials).

Q2: My IL solidified after drying. Is it ruined? A: Not necessarily. Pure [BMIM][H2PO4] can crystallize at room temperature (Melting Point is often broad, near RT), or it may form a glass. Impurities (especially water) often depress the melting point, keeping it liquid. Solidification can actually be a sign of high purity. Gently warm it to melt it for use.

Q3: Why does the pH of my aqueous IL solution drift? A: The

anion is amphoteric ( ). In dilute aqueous solution, it acts as a buffer. If you observe significant acidity ( ), you may have excess phosphoric acid trapped in the matrix. If , you may have unreacted imidazole or hydroxide impurities.

Q4: I used Acetone to wash the IL, and now I have a single phase. Why? A: [BMIM][H2PO4] is soluble in Acetone. You must use non-polar or moderately polar solvents that are immiscible with the IL, such as Ethyl Acetate, Diethyl Ether, or Toluene.

Q5: Can I use silica gel chromatography? A: It is risky. Silica is slightly acidic and can interact strongly with the ionic liquid, leading to irreversible adsorption or cation exchange (silanol groups). Neutral Alumina is preferred if column chromatography is absolutely necessary, but solvent washing is superior for bulk purification.

References

• Impurities in Ionic Liquids: Seddon, K. R., Stark, A., & Torres, M. J. (2000). Influence of chloride, water, and organic solvents on the physical properties of ionic liquids. Pure and Applied Chemistry, 72(12), 2275-2287. Link

• Synthesis & Catalysis: Jiang, D., Liu, J., Wang, Y. Y., & Dai, L. Y. (2009).[2] The synthesis of salicylate prompted by Brønsted acidic ionic liquids. Journal of the Chilean Chemical Society, 54(1).[2] Link

• Drying Protocols: Huddleston, J. G., et al. (2001). Characterization and comparison of hydrophilic and hydrophobic room temperature ionic liquids incorporating the imidazolium cation. Green Chemistry, 3(4), 156-164. Link

• Charcoal Treatment: Clare, B., Sirwardana, A., & MacFarlane, D. R. (2010). Synthesis, Purification and Characterization of Ionic Liquids. Topics in Current Chemistry, 290, 1-40. Link

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• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scispace.com [scispace.com]

Technical Support Center: Recycling and Regeneration of [BMIM][H2PO4] Catalyst

Welcome to the technical support center for the recycling and regeneration of the 1-butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) catalyst. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) encountered during the recovery and reuse of this versatile ionic liquid catalyst. Our goal is to equip you with the knowledge to implement sustainable and cost-effective catalytic processes.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the recyclability of [BMIM][H2PO4].

Q1: Why is recycling [BMIM][H2PO4] important in our experimental workflow?

A1: The recycling of [BMIM][H2PO4] is crucial for both economic and environmental reasons. As a specialty chemical, the initial cost of ionic liquids can be significant. Implementing a robust recycling protocol can drastically reduce the overall cost of your catalytic process. Environmentally, while ionic liquids are often touted as "green" solvents due to their low vapor pressure, their synthesis can be resource-intensive, and their impact on aquatic environments is an area of ongoing research. Therefore, minimizing waste through recycling is a key aspect of sustainable chemistry.[1]

Q2: What are the primary challenges in recycling [BMIM][H2PO4]?

A2: The main challenges in recycling [BMIM][H2PO4] include:

• Removal of residual reactants, products, and byproducts: These can interfere with subsequent catalytic cycles.

• Water content management: [BMIM][H2PO4] is hygroscopic, and water content can significantly affect its catalytic activity and physical properties.

• Potential for thermal or chemical degradation: The imidazolium cation can be susceptible to degradation under harsh reaction conditions.[2]

• Maintaining catalytic activity: Ensuring the regenerated catalyst performs as well as the fresh catalyst is paramount.

Q3: Can [BMIM][H2PO4] be reused without any regeneration?

A3: In some cases, if the reaction products are immiscible with the ionic liquid and can be easily separated by decantation, direct reuse might be possible for a limited number of cycles. However, for most applications, some form of purification or regeneration is necessary to remove dissolved impurities and maintain consistent catalytic performance.

II. Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the recycling and reuse of your [BMIM][H2PO4] catalyst.

Problem	Potential Causes	Troubleshooting Steps & Explanations
Reduced Catalytic Activity in Recycled [BMIM][H2PO4]	1. Residual Water: The presence of excess water can alter the polarity and hydrogen bonding network of the ionic liquid, potentially hindering catalyst-substrate interactions. 2. Product/Byproduct Inhibition: Unremoved products or byproducts can act as competitive inhibitors or poison the catalytic sites. 3. Change in pH: The dihydrogen phosphate anion can participate in acid-base equilibria. A shift in pH due to reaction conditions or work-up can affect the catalytic properties. 4. Cation Degradation: At elevated temperatures, the imidazolium cation can undergo degradation, leading to a loss of the active catalytic species.[2]	1. Drying: Dry the recycled [BMIM][H2PO4] under high vacuum at a moderate temperature (e.g., 60-80 °C) for several hours to remove residual water. 2. Improved Extraction: Increase the number of extractions with an appropriate organic solvent to ensure complete removal of organic residues. Consider using a solvent in which the products/byproducts are highly soluble but the ionic liquid is not. 3. pH Adjustment: If the reaction is sensitive to pH, consider a dilute acid or base wash during the work-up, followed by thorough washing with deionized water and rigorous drying. 4. Reaction Condition Optimization: If cation degradation is suspected (indicated by color change to dark brown or black), consider lowering the reaction temperature or reducing the reaction time.
Phase Separation Issues During Product Extraction	1. Inappropriate Extraction Solvent: The chosen solvent may have partial miscibility with [BMIM][H2PO4]. 2. Formation of Emulsions: Surfactant-like byproducts or vigorous mixing can lead to stable emulsions.	1. Solvent Screening: Test a range of non-polar to moderately polar aprotic solvents (e.g., diethyl ether, ethyl acetate, dichloromethane) to find one that provides clean phase separation. 2. Break Emulsions: Add a small amount of a saturated brine solution or gently centrifuge the mixture to aid in breaking the emulsion.
Physical Changes in the Recycled Ionic Liquid (e.g., increased viscosity, color change)	1. Polymerization of Byproducts: Some reaction byproducts may polymerize in the ionic liquid phase. 2. Thermal Degradation: As mentioned, high temperatures can lead to the formation of colored degradation products.[2] 3. Accumulation of Non-volatile Impurities: Over successive cycles, non-volatile impurities can build up, altering the physical properties of the ionic liquid.	1. Activated Carbon Treatment: Dissolve the recycled ionic liquid in a suitable solvent (e.g., methanol) and stir with activated carbon for a few hours. Filter and remove the solvent under vacuum. This can help remove colored impurities and some organic residues. 2. Re-evaluate Reaction Conditions: If significant color change is observed after each cycle, it is a strong indicator of thermal degradation. Lowering the reaction temperature is advised.

III. Catalyst Regeneration and Quality Control

This section provides a generalized step-by-step protocol for the regeneration of [BMIM][H2PO4] and methods to verify its quality.

Experimental Protocol: Regeneration of [BMIM][H2PO4]

This protocol is a generalized procedure and may require optimization based on the specific reaction and impurities present.

1. Product Extraction: a. After the reaction is complete, cool the reaction mixture to room temperature. b. Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) in which the product is soluble but the [BMIM][H2PO4] is immiscible. A typical starting point is a 2:1 v/v ratio of extraction solvent to ionic liquid. c. Stir the biphasic mixture gently for 15-20 minutes. d. Allow the layers to separate in a separatory funnel and collect the lower ionic liquid phase. e. Repeat the extraction of the ionic liquid phase 2-3 times with fresh organic solvent to ensure complete removal of the product and organic-soluble byproducts.

2. Aqueous Wash (Optional, for removal of water-soluble impurities): a. To the collected ionic liquid phase, add an equal volume of deionized water. b. Shake the mixture gently in a separatory funnel. c. Allow the phases to separate and discard the aqueous phase. Note: [BMIM][H2PO4] has some water solubility, so some loss of the ionic liquid is possible with this step. This step is recommended only if water-soluble impurities are a significant concern.

3. Solvent Removal and Drying: a. Transfer the washed ionic liquid to a round-bottom flask. b. Remove any residual extraction solvent and/or water by rotary evaporation under reduced pressure. c. For final drying, place the ionic liquid under high vacuum at 60-80 °C for at least 4 hours, or until a constant weight is achieved.

4. Quality Control: a. Before reusing the regenerated [BMIM][H2PO4], it is crucial to assess its purity and integrity. The primary recommended method is Fourier-Transform Infrared (FTIR) Spectroscopy. b. Compare the FTIR spectrum of the regenerated ionic liquid with that of the fresh catalyst. Key areas to check are the imidazolium ring vibrations, C-H stretches of the butyl and methyl groups, and the P-O vibrations of the dihydrogen phosphate anion.[3][4] The absence of significant new peaks indicates the removal of impurities and the structural integrity of the ionic liquid. c. For a more detailed analysis, ¹H and ³¹P NMR spectroscopy can be employed to confirm the structure of the cation and anion, respectively, and to detect any residual impurities.[5][6]

Data Presentation: Performance of Recycled Phosphonium-Based Ionic Liquid

Recycle Number	Extraction Percentage of Iron (%)
1	90
2	90
3	90
4	90

Data adapted from a study on the recycling of [P₄₄₄₁₄]Cl for metal extraction.[7]

Visualization of Workflows

Caption: Generalized workflow for the regeneration of [BMIM][H2PO4] catalyst.

Caption: Troubleshooting logic for reduced catalytic activity.

IV. References

• Recovery of 1-Butyl-3-Methylimidazolium-Based Ionic Liquids. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• General steps for ionic liquid-catalyst recycling process for carbohydrate biomass conversion to 5-HMF and LA. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Recycling of metals from LiFePO4 battery cathode material by using ionic liquid based-aqueous biphasic systems. (2023). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Enzyme kinetics approach to assess biocatalyst inhibition and deactivation caused by [bmim][Cl] ionic liquid during cellulose hydrolysis. (2017). PubMed. Retrieved February 13, 2026, from [Link]

• (PDF) Ionic Liquids Recycling for Reuse. (2012). ResearchGate. Retrieved February 13, 2026, from [Link]

• Enzyme kinetics approach to assess biocatalyst inhibition and deactivation caused by [bmim][Cl] ionic liquid during cellulose hydrolysis. (n.d.). Repository of the Academy's Library. Retrieved February 13, 2026, from [Link]

• Catalyst Recycling Using Reactive Ionic Liquids. (n.d.). DGMK. Retrieved February 13, 2026, from [Link]

• BMIM-BF4 RTIL: Synthesis, Characterization and Performance Evaluation for Electrochemical CO2 Reduction to CO over Sn and MoSi2 Cathodes. (2022). MDPI. Retrieved February 13, 2026, from [Link]

• 1-Butyl-3-methylimidazolium-Based Ionic Liquid in Biomass Fractionation—Green Solvent or Active Reagent Toward Lignin Compounds?. (2022). MDPI. Retrieved February 13, 2026, from [Link]

• Ionic liquids are not always green: hydrolysis of 1-butyl-3-methylimidazolium hexafluorophosphate. (2003). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Advances in Catalyst Deactivation and Regeneration. (2017). MDPI. Retrieved February 13, 2026, from [Link]

• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. (2022). MDPI. Retrieved February 13, 2026, from [Link]

• Recyclable polymeric ionic liquids applied as metal-free transfer hydrogenation catalysts. (n.d.). SAJS. Retrieved February 13, 2026, from [Link]

• (PDF) Ionic Liquids are Not Always Green: Hydrolysis of 1-Butyl-3-Methylimidazolium Hexafluorophosphate. (2003). ResearchGate. Retrieved February 13, 2026, from [Link]

• Application of Ionic Liquids for the Recycling and Recovery of Technologically Critical and Valuable Metals. (2021). MDPI. Retrieved February 13, 2026, from [Link]

• 1H NMR spectra of [BMIM]BF4. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• ¹H NMR (a) and FT-IR spectra (b) of [Bmim][BF4], 2a and their mixture,... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Deprotonation of imidazolium cation under basic conditions leading to NHC species. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Recycling of Lithium Iron Phosphate (LiFePO4) Batteries from the End Product Quality Perspective. (2023). MDPI. Retrieved February 13, 2026, from [Link]

• Imidazolium based ionic liquid-phase green catalytic reactions. (2023). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Fourier Transform Infra-Red (FTIR) spectra for [Bmim]HSO4. (a) S=O... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Preparation and characterization of cellulose nanocrystals from corncob via ionic liquid [Bmim][HSO4] hydrolysis: effects of major process conditions on dimensions of the product. (2021). PMC. Retrieved February 13, 2026, from [Link]

• A combination of FTIR and DFT to study the microscopic structure and hydrogen-bonding interaction properties of the [BMIM][BF4] and water. (2020). PubMed. Retrieved February 13, 2026, from [Link]

• Catalyst life in imidazolium-based ionic liquids for palladium-catalysed asymmetric allylic alkylation. (2008). RSC Publishing. Retrieved February 13, 2026, from [Link]

• 1H NMR of recycling [BMIM]Cl. a. fresh [BMIM]Cl synthesised by industrial raw chemical material. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Nitro-functionalized imidazolium salts as acidic catalysts for cellulose degradation in ionic liquids. (2021). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Solid-state FT-IR spectrum of the recycled [BMIM][HSO4]. Sample pellet... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Effect of reusing times on the adsorption of ionic liquid ([Bmim][BF4]) onto ion-exchange resin (Amberlite IR 120Na). (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Enzyme kinetics approach to assess biocatalyst inhibition and deactivation caused by [bmim][Cl] ionic liquid during cellulose hydrolysis. (2017). Repository of the Academy's Library. Retrieved February 13, 2026, from [Link]

• Analytical Methods for In-Depth Assessment of Recycled Plastics: A Review. (2023). MDPI. Retrieved February 13, 2026, from [Link]

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